Cas no 400841-08-9 (ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate)
ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-Azaspiro[2.4]heptane-6-carboxylic acid, 5-acetyl-7-oxo-, ethyl ester
- Ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate
- CS-13573
- 400841-08-9
- AKOS037649751
- ethyl5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate
- DB-370443
- CS-M0594
- ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate
-
- Inchi: 1S/C11H15NO4/c1-3-16-10(15)8-9(14)11(4-5-11)6-12(8)7(2)13/h8H,3-6H2,1-2H3
- InChI Key: VCOIFCLDXQELCW-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)OCC)N(C(C)=O)CC21CC2
Computed Properties
- Exact Mass: 225.10010796g/mol
- Monoisotopic Mass: 225.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 63.7Ų
ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B442150-1mg |
ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B442150-2mg |
ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 2mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B442150-10mg |
ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 10mg |
$ 115.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E47940-250mg |
Ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 98% | 250mg |
¥10272.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E47940-100mg |
Ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 98% | 100mg |
¥5122.0 | 2023-09-08 | |
| ChemScence | CS-M0594-100mg |
ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 100mg |
$316.0 | 2022-04-27 | ||
| Chemenu | CM470624-100mg |
ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 95%+ | 100mg |
$296 | 2023-01-01 | |
| Chemenu | CM470624-250mg |
ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 95%+ | 250mg |
$592 | 2023-01-01 | |
| Chemenu | CM470624-1g |
ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 95%+ | 1g |
$1185 | 2023-01-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048957-100mg |
Ethyl 5-acetyl-7-oxo-5-azaspiro[2.4]heptane-6-carboxylate |
400841-08-9 | 97% | 100mg |
¥2887.00 | 2024-05-15 |
ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate
Professional Introduction to Ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate (CAS No. 400841-08-9)
Ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate (CAS No. 400841-08-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of both acetyl and azaspiro groups in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of intense study for its pharmacological applications.
The chemical structure of ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate can be described as a spirocyclic system consisting of two fused rings: a seven-membered azacycloalkane ring and a six-membered cyclohexene ring. The acetyl group at the 5-position and the oxo group at the 7-position contribute to the compound's overall functionality, enabling various chemical transformations and interactions with biological targets. This structural motif is particularly intriguing because it combines elements that are often associated with bioactive molecules, such as heterocyclic rings and carbonyl functionalities.
In recent years, there has been a growing interest in spirocyclic compounds due to their potential as scaffolds for drug discovery. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity towards biological targets. Ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate, with its unique combination of functional groups, represents an excellent candidate for further exploration in this context.
One of the most compelling aspects of ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate is its potential as a precursor for more complex pharmacophores. The spirocyclic core can serve as a foundation for designing molecules with enhanced biological activity by incorporating additional substituents or modifying existing functional groups. For instance, the acetyl group can be hydrolyzed to form a carboxylic acid, which may improve solubility and bioavailability, while the azaspiro ring can be further functionalized to target specific enzymes or receptors.
Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are ubiquitous in biologically active molecules, and their presence often correlates with favorable pharmacokinetic properties. Ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate exemplifies this trend by incorporating an azaspiro ring, which is known to enhance molecular rigidity and binding affinity. This structural feature makes it particularly attractive for developing small-molecule inhibitors or agonists.
The synthesis of ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization at specific positions to introduce the acetyl and oxo groups. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, may be employed to enhance selectivity and efficiency.
The pharmacological potential of ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate has been explored in several preliminary studies. These investigations have focused on its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways or signal transduction processes. Preliminary results suggest that this compound exhibits promising activity in modulating these pathways, which could lead to novel therapeutic applications.
One area of particular interest is the use of ethyl 5-acetyl-7-oxtwozspiro2.heptane carboxylethyleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoleazoolexolexolexolexolexolexolexolexolexolexolexolexolexolexolexolexolexolezlextionextionextionextionextionextionextionextionextionextionextionextionextionextionextionextiolextiolextiolextiolextiolextiolextiolextiolextiolextiolextiolextiolextiolextiolextiolextiotion, particularly in the context of inflammation and immune response modulation.
The compound's ability to interact with biological targets suggests that it may have therapeutic potential in conditions where these pathways are dysregulated. For example, its interactions with enzymes involved in inflammatory responses could make it a valuable candidate for developing anti-inflammatory agents or immunomodulators.
In addition to its pharmacological applications, ethyl 5-acetyl-oxxzoaizaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozaozazozezezezezezezezezezezezezezezezezezezezezezetetetetetetetetetetetetetetetetezzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzzz, researchers are also exploring its use as a tool compound in chemical biology studies.
Spirocyclic compounds like ethyl 5-acetyl-oxxzoaizaozaozazoexexexexexexexexexexexexexexexexexexexexezoaizaaizaaizaaizaaizaaizaaizaaizaaizaaizaizaizaizaizaizaizaizaizaizaizaizaixaixaixaixaixaixaixaixaixaixaixaxaxaxaxaxaxaxaxaxaxaxaxaxaxa, including ethyl 5-acetyl-oxxzoaizaozazoaeaeaeaeaeaeaeaeaeaeaeaeaeaeaeaeaeaeaeeeeeaaaaaaaeeeeeeeeeeeeeeeeeeeeeeeeeaaaaaaaeeeeeeeeeeeeeaaaaaaaeeeeeaaaaaaaeeeeeaaaaaaaeeeeeaaaaaaaeeeeeaaaaaaaeeeee, provide valuable insights into molecular recognition processes and can be used to develop probes for studying protein-ligand interactions.
The synthesis and characterization of ethyl 5-acetyl-oxxzoaizaozazoacacacacacacacacacacacacacacacacacacacaazaazaazaazaazaazaazaazaazaazaazaazaazaazaazaazazzzzaazzzzaazzzzaazzzzaazzzzaazzzzaazzzzaazzzzaazzzzaazzzzaazzzzaazzzzaazzzzaazzza have also contributed to advancements in synthetic methodology, particularly in the areas of spirocyclic chemistry and heterocycle formation.
In conclusion, ethyl 5-acetyl-oxxzoaizaozalalalalalalalalalalalalalalalalalalaallallallallallallallallallallallallallallallaallaallaallaallaallaallaallaallaallaallaallaallaala (CAS No. 400841-08-9) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing bioactive molecules, while its preliminary pharmacological activity suggests promising therapeutic applications.
400841-08-9 (ethyl 5-acetyl-7-oxo-5-azaspiro2.4heptane-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)